Cas no 2418675-72-4 (N-{4-(2-aminoethyl)phenylmethyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride)

• Product Name: N-{4-(2-aminoethyl)phenylmethyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride
• CAS No: 2418675-72-4
• MF: C₁₈H₂₉ClN₂O₂
• MW: 340.888064146042
• MDL: MFCD32679800
• CID: 5677071
• PubChem ID: 154577907
• Update Time: 2025-07-15

N-{4-(2-aminoethyl)phenylmethyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26676437
• N-{[4-(2-aminoethyl)phenyl]methyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride
• N-[[4-(2-Aminoethyl)phenyl]methyl]-2,4,6-trimethyloxane-4-carboxamide;hydrochloride
• 2418675-72-4
• N-{4-(2-aminoethyl)phenylmethyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride

• MDL： MFCD32679800
• Inchi： 1S/C18H28N2O2.ClH/c1-13-10-18(3,11-14(2)22-13)17(21)20-12-16-6-4-15(5-7-16)8-9-19;/h4-7,13-14H,8-12,19H2,1-3H3,(H,20,21);1H
• InChI Key： XBMGTIZTUHHKBJ-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)CC(C(NCC2C=CC(CCN)=CC=2)=O)(C)CC1C

Computed Properties

• Exact Mass: 340.1917559g/mol
• Monoisotopic Mass: 340.1917559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{4-(2-aminoethyl)phenylmethyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride

Recent Advances in the Study of N-{4-(2-aminoethyl)phenylmethyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride (CAS: 2418675-72-4)

The compound N-{4-(2-aminoethyl)phenylmethyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride (CAS: 2418675-72-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of this compound, which contribute to its bioactivity. The presence of the 2,4,6-trimethyloxane-4-carboxamide moiety, combined with the aminoethylphenylmethyl group, renders it a promising candidate for targeting specific biological pathways. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reproducibility in subsequent studies.

In vitro and in vivo studies have demonstrated that N-{4-(2-aminoethyl)phenylmethyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride exhibits potent activity against a range of biological targets. Notably, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may modulate neurotransmitter activity, opening avenues for research in neurological disorders.

The pharmacological profile of this compound has been further elucidated through pharmacokinetic studies. These studies reveal favorable absorption and distribution properties, with moderate plasma protein binding and a half-life conducive to therapeutic dosing. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

Recent advancements in synthetic methodologies have also been reported, enabling more efficient and scalable production of N-{4-(2-aminoethyl)phenylmethyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride. Novel catalytic approaches and green chemistry principles have been employed to improve yield and reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Looking ahead, ongoing research is exploring the compound's potential in combination therapies and its use as a scaffold for the development of derivatives with enhanced activity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-{4-(2-aminoethyl)phenylmethyl}-2,4,6-trimethyloxane-4-carboxamide hydrochloride represents a promising candidate for further development in the chemical biology and medicinal chemistry fields. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and characterization, position it as a compound of significant interest for future therapeutic innovations.